Cas no 16013-07-3 (3-(4-Bromophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-1,2,4-oxadiazole
• CAS No: 16013-07-3
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD09027281
• CID: 133728
• PubChem ID: 25307214
• Update Time: 2025-04-19

3-(4-Bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-(4-bromophenyl)-
• 4-bromophenyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 3-(4-bromophenyl)-
• CS-0205368
• 3-(4-bromophenyl)-1,2,4-oxadiazole, AldrichCPR
• 16013-07-3
• BS-21613
• SCHEMBL16907809
• EN300-79231
• MFCD09027281
• AKOS015835677
• Z1210306668
• DTXSID40649573
• SY024851
• AC4585

• MDL： MFCD09027281
• Inchi： 1S/C8H5BrN2O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H
• InChI Key： OOQNOWMRFJKXTC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

• Exact Mass: 223.95900
• Monoisotopic Mass: 223.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.605
• Boiling Point: 303.1 ℃ at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.585
• PSA: 38.92000
• LogP: 2.49910

3-(4-Bromophenyl)-1,2,4-oxadiazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles